Cas no 2138094-51-4 (4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol
• CAS No: 2138094-51-4
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 6592594
• PubChem ID: 165498477
• Update Time: 2025-07-08

4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol
• 2138094-51-4
• EN300-1159892
• 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C17H33NO/c1-5-17(3,4)15-7-6-14(19)12-16(15)18-10-8-13(2)9-11-18/h13-16,19H,5-12H2,1-4H3
• InChI Key： DRATWGRNRITSIH-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol

Comprehensive Guide to 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138094-51-4): Properties, Applications, and Market Insights

4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138094-51-4) is a specialized organic compound with a unique structural framework, combining cyclohexanol, piperidine, and branched alkyl functionalities. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. With the increasing demand for novel bioactive compounds, 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol stands out as a promising candidate for drug discovery and material science applications.

The molecular structure of 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol features a cyclohexane ring substituted with a hydroxyl group at position 1, a 4-methylpiperidin-1-yl moiety at position 3, and a 2-methylbutan-2-yl group at position 4. This arrangement contributes to its stereochemical complexity and potential for selective interactions with biological targets. Researchers are particularly interested in its conformational flexibility, which may influence its binding affinity in receptor-based studies.

In pharmaceutical applications, 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol serves as a key intermediate for developing central nervous system (CNS) active compounds. Its structural similarity to known neuromodulators has prompted investigations into its potential as a scaffold for new anxiolytic or cognitive-enhancing drugs. The presence of both the piperidine and cyclohexanol moieties makes it particularly interesting for medicinal chemistry applications targeting neurological disorders—a hot topic in current pharmaceutical research.

The synthesis of 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol typically involves multi-step organic transformations, including selective alkylation and ring formation reactions. Recent advances in green chemistry have focused on optimizing these synthetic routes to improve yield and reduce environmental impact—a significant concern in modern chemical manufacturing. Process chemists are exploring catalytic methods and solvent-free conditions to produce this compound more sustainably.

Analytical characterization of 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for research applications. The growing availability of high-throughput analytical platforms has significantly accelerated the study of such complex molecules in recent years.

From a commercial perspective, the demand for 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol is steadily increasing, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Market analysts note that compounds with both piperidine and cyclohexanol functionalities are seeing growing interest due to their pharmacological potential, making this molecule a valuable asset in the fine chemicals market.

Storage and handling of 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. The compound's stability under various conditions is currently being investigated to establish optimal storage protocols—a common query among researchers working with this material.

Future research directions for 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol include exploring its potential as a chiral auxiliary in asymmetric synthesis and investigating its biological activity profile more comprehensively. With the pharmaceutical industry's increasing focus on stereochemically pure compounds, this molecule's structural features position it as an interesting subject for further study in synthetic and medicinal chemistry.

The patent landscape surrounding 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol and related structures is evolving rapidly, with several applications pending for its use in various therapeutic areas. Intellectual property experts note that molecules combining multiple pharmacophoric elements, like this one, are becoming increasingly valuable in drug development pipelines worldwide.

For researchers seeking 4-(2-Methylbutan-2-yl)-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138094-51-4), several specialty chemical suppliers now offer this compound in various quantities and purity grades. The availability of custom synthesis services has also expanded, allowing investigators to obtain derivatives or isotopically labeled versions for specific research needs—a service frequently searched by pharmaceutical scientists.